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Compound of Interest

Compound Name: Nystatin

Cat. No.: B7802587 Get Quote

This technical support center provides guidance to researchers, scientists, and drug

development professionals on troubleshooting Nystatin precipitation in cell culture media.

Frequently Asked Questions (FAQs)
Q1: Why is my Nystatin precipitating out of the cell culture medium?

A1: Nystatin precipitation in cell culture media can be attributed to several factors:

Poor Solubility: Nystatin is very slightly soluble in water and alcohol[1][2]. When the

concentration exceeds its solubility limit in the aqueous environment of the cell culture

medium, it will precipitate.

Improper Dissolution: If the initial stock solution is not prepared correctly, Nystatin may not

fully dissolve and can be carried over as a suspension, leading to visible precipitation in the

final culture medium. Nystatin is soluble in solvents like DMSO, DMF, and formamide[3][4]

[5].

Temperature Fluctuations: Temperature shifts, such as repeated freeze-thaw cycles or

moving media between different temperatures, can decrease the stability of the dissolved

Nystatin, causing it to precipitate.

pH of the Medium: Nystatin's stability is pH-dependent. It is labile at acidic (pH 2) and highly

alkaline (pH 9) conditions, which can lead to degradation and precipitation[3][4].
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Interactions with Media Components: Certain components in the cell culture medium, such

as salts or proteins, may interact with Nystatin and reduce its solubility.

High Concentration: Using a Nystatin concentration that is too high for the specific medium

and culture conditions can easily lead to precipitation. The recommended working

concentration for cell culture applications is typically around 50 mg/L[3][5].

Q2: How can I prevent Nystatin from precipitating in my cell culture medium?

A2: To prevent Nystatin precipitation, consider the following preventative measures:

Proper Stock Solution Preparation:

Dissolve Nystatin powder in a suitable solvent such as DMSO (up to 5 mg/ml) or DMF

before adding it to the cell culture medium[3][4][5]. Ensure it is fully dissolved to create a

clear solution.

For aqueous suspensions, ensure vigorous and continuous mixing during preparation.

Use the Correct Final Concentration: Adhere to the recommended working concentration,

which is typically 50-100 units/mL for inhibiting fungal growth[6]. For most sensitive fungi, the

minimum inhibitory concentration ranges from 1.56 to 6.25 µg/ml[3][4].

Controlled Addition to Medium: Add the Nystatin stock solution to the cell culture medium

slowly and with gentle mixing to ensure even dispersion and prevent localized high

concentrations that can trigger precipitation.

Maintain Stable Temperature: Avoid repeated freeze-thaw cycles of the Nystatin stock

solution and the prepared medium. Store stock solutions in aliquots at -20°C to minimize

temperature fluctuations[1]. Nystatin is stable in tissue culture media at 37°C for up to three

days[3][4].

Monitor and Control pH: Ensure the pH of your cell culture medium is within the optimal

range for both your cells and Nystatin stability (generally between pH 6.5 and 8.0)[3][4].

Consider Water-Soluble Formulations: Water-soluble derivatives of Nystatin are available

and can be a convenient alternative to avoid solubility issues[7].
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Q3: What should I do if I already observe precipitation in my Nystatin-containing medium?

A3: If you observe precipitation, follow these troubleshooting steps:

Visual Inspection: Examine the precipitate under a microscope. This can help determine if it

is crystalline (indicative of chemical precipitation) or biological (e.g., fungal or bacterial

contamination)[8][9].

Check for Contamination: If the precipitate appears to be biological, perform appropriate

tests to confirm and address the contamination.

Attempt to Re-dissolve: Gently warm the medium to 37°C and swirl to see if the precipitate

dissolves. Avoid overheating, as heat can degrade Nystatin[3][4].

Centrifugation/Filtration (with caution): For non-critical applications, you might consider

centrifuging the medium at a low speed to pellet the precipitate and then carefully

transferring the supernatant. However, this may alter the final concentration of Nystatin.

Sterile filtration of Nystatin solutions is generally not recommended[3][4][5].

Prepare Fresh Medium: The most reliable solution is to discard the medium with precipitate

and prepare a fresh batch, carefully following the preventative measures outlined in Q2.

Data Summary
Table 1: Solubility of Nystatin in Various Solvents at 28°C
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Solvent Solubility (mg/mL) Reference

Methanol 11.2 [3][4][5]

Ethylene Glycol 8.75 [3][4][5]

DMSO 5 [3][4][5]

Ethanol 1.2 [3][4][5]

Carbon Tetrachloride 1.23 [3][4][5]

Chloroform 0.48 [3][4][5]

Benzene 0.28 [3][4][5]

Water Very slightly soluble [1][2]

Experimental Protocols
Protocol: Preparation of Nystatin Stock Solution and Addition to Cell Culture Medium

Objective: To prepare a Nystatin stock solution and add it to cell culture medium while

minimizing the risk of precipitation.

Materials:

Nystatin powder

Dimethyl sulfoxide (DMSO), sterile

Sterile cell culture medium (e.g., DMEM, RPMI-1640)

Sterile conical tubes (15 mL and 50 mL)

Sterile serological pipettes

Vortex mixer

Micropipettes and sterile tips
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Procedure:

Stock Solution Preparation (e.g., 5 mg/mL in DMSO): a. In a sterile biological safety cabinet,

weigh out the desired amount of Nystatin powder into a sterile conical tube. For example,

for a 1 mL stock solution of 5 mg/mL, weigh 5 mg of Nystatin. b. Add the appropriate volume

of sterile DMSO to the Nystatin powder. c. Vortex the tube until the Nystatin is completely

dissolved, resulting in a clear, bright yellow solution[3][4][5]. d. Aliquot the stock solution into

smaller, single-use sterile microcentrifuge tubes to avoid repeated freeze-thaw cycles. e.

Store the aliquots at -20°C, protected from light[10].

Addition to Cell Culture Medium: a. Thaw a single aliquot of the Nystatin stock solution at

room temperature. b. Warm the required volume of cell culture medium to 37°C in a water

bath. c. Calculate the volume of Nystatin stock solution needed to achieve the desired final

concentration (e.g., 50 µg/mL). d. While gently swirling the warmed medium, add the

calculated volume of Nystatin stock solution dropwise. e. Continue to gently mix the medium

for a few minutes to ensure even distribution. f. Visually inspect the medium for any signs of

precipitation.
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Troubleshooting Nystatin Precipitation
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Caption: Troubleshooting workflow for Nystatin precipitation.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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